Cas no 63676-54-0 ( )

• Product name: &nbsp
• CAS No: 63676-54-0
• MF: C₁₀H₁₁N₄O₅Se
• MW: 346.178140878677
• CID: 960675
• PubChem ID: 135459413

  Chemical and Physical Properties

Names and Identifiers

• 9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-λ¹-selanyl-3H-purin-6-one
• 9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-
• AC1O3JIA
• NSC154820
• NSC-154820
• DTXSID00422627
• 63676-54-0
• 63676-54-0 (name error)
•  

• Inchi： InChI=1S/C10H11N4O5Se/c15-1-3-5(16)6(17)9(19-3)14-7-4(13-10(14)20)8(18)12-2-11-7/h2-3,5-6,9,15-17H,1H2,(H,11,12,18)
• InChI Key： YWMRHQOJIFQVTR-UHFFFAOYSA-N
• SMILES： C1=NC2=C(C(=O)N1)N=C(N2C3C(C(C(O3)CO)O)O)[Se]

Computed Properties

• Exact Mass: 342.00336
• Monoisotopic Mass: 346.98947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.2
• LogP: -2.52280